Cas no 500579-50-0 (4-bromo-2,5,8-trimethylquinoline)
500579-50-0 structure
Product Name:4-bromo-2,5,8-trimethylquinoline
CAS No:500579-50-0
MF:C12H12BrN
MW:250.134382247925
CID:1547510
PubChem ID:282968
Update Time:2025-04-21
4-bromo-2,5,8-trimethylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2,5,8-trimethylquinoline
- quinoline, 4-bromo-2,5,8-trimethyl-
- DB-262945
- MFCD11505144
- AKOS022889574
- NSC-137129
- 500579-50-0
- NSC137129
- 4-bromo-2,5,8-trimethylquinoline
-
- Inchi: 1S/C12H12BrN/c1-7-4-5-8(2)12-11(7)10(13)6-9(3)14-12/h4-6H,1-3H3
- InChI Key: WJCNPODIWFLYPO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)N=C2C(C)=CC=C(C)C2=1
Computed Properties
- Exact Mass: 249.01500
- Monoisotopic Mass: 249.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.92250
4-bromo-2,5,8-trimethylquinoline Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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